Cas no 99237-13-5 (Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)-)

Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)- structure
99237-13-5 structure
Product Name:Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)-
CAS No:99237-13-5
MF:C9H10ClF
MW:172.627105236053
CID:4380774
PubChem ID:22951081
Update Time:2025-04-24

Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)-
    • 99237-13-5
    • SCHEMBL4547923
    • 1-chloro-3-fluoro-2-isopropylbenzene
    • Inchi: 1S/C9H10ClF/c1-6(2)9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
    • InChI Key: GWNZUHMTRLFMOT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C)C)F

Computed Properties

  • Exact Mass: 172.0455062g/mol
  • Monoisotopic Mass: 172.0455062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų
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